Cas no 692278-80-1 (1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one)

1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one structure

692278-80-1 structure

Product Name:1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one

CAS No:692278-80-1

MF:C₁₄H₁₆N₂O₂S

MW:276.354042053223

MDL:MFCD03722141

CID:3059986

PubChem ID:890602

Update Time:2025-04-21

1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

- 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one
- 3-ALLYL-1-(4-ETHOXYPHENYL)-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
- 692278-80-1
- AKOS000313330
- 1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-thioxoimidazolidin-4-one
- 1-(4-ethoxyphenyl)-3-prop-2-enyl-2-sulfanylideneimidazolidin-4-one
- BBL040532
- STK350621
- CS-0267324
- EN300-230540
- SR-01000262338
- SR-01000262338-1
- 3-ALLYL-1-(4-ETHOXYPHENYL)-2-THIOXOIMIDAZOLIDIN-4-ONE
- MDL： MFCD03722141
- Inchi： 1S/C14H16N2O2S/c1-3-9-15-13(17)10-16(14(15)19)11-5-7-12(8-6-11)18-4-2/h3,5-8H,1,4,9-10H2,2H3
- InChI Key： RGNQXPFFAOKONV-UHFFFAOYSA-N
- SMILES： S=C1N(CC=C)C(CN1C1C=CC(=CC=1)OCC)=O

Computed Properties

Exact Mass: 276.09324893Da
Monoisotopic Mass: 276.09324893Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 64.9Å²

1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one Pricemore >>

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Enamine	EN300-230540-0.05g	1-(4-ethoxyphenyl)-3-(prop-2-en-1-yl)-2-sulfanylideneimidazolidin-4-one	692278-80-1	95%	0.05g	$612.0	2024-06-20
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